N-((2-morpholinopyridin-4-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C20H24N4O4/c25-20(16-2-5-22-19(12-16)28-17-3-8-27-14-17)23-13-15-1-4-21-18(11-15)24-6-9-26-10-7-24/h1-2,4-5,11-12,17H,3,6-10,13-14H2,(H,23,25)
• InChI Key: NLFAPOJIVCHXMV-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=CC(=C2)C(=O)NCC3=CC(=NC=C3)N4CCOCC4
• Molecular Formula: C20H24N4O4
• Molecular Weight: 384.4 g/mol

Description

N-((2-morpholinopyridin-4-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C20H24N4O4 and its molecular weight is 384.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

Research has demonstrated various synthesis methods and structural analyses of compounds structurally related to N-((2-morpholinopyridin-4-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide. For instance, Kumar et al. (2007) outlined an efficient synthesis strategy for a morpholine derivative, highlighting a process that could be relevant for synthesizing compounds with similar structures (Kumar, Sadashiva, & Rangappa, 2007). Additionally, research on pyridine derivatives by Bakhite et al. (2014) indicates the potential for chemical modifications that could enhance the insecticidal activity of such compounds, suggesting a methodology that could apply to the modification of this compound for specific applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Potential Pharmaceutical Applications

Research into structurally related compounds has also explored their potential pharmaceutical applications. For example, a study on N1-methylnicotinamide (MNA+) demonstrates its ability to induce vasorelaxation and improve endothelial function, suggesting that compounds with similar mechanisms might be explored for their therapeutic potential in vascular health (Domagala et al., 2012). Additionally, the development of a novel N–O ligand for palladium-catalyzed Mizoroki–Heck reactions in water by Wang et al. (2013) showcases the utility of such compounds in facilitating environmentally friendly chemical reactions, which could have implications for pharmaceutical manufacturing processes (Wang, Yang, Yang, Shi, & Zhang, 2013).